1-(4-methoxybenzyl)-4-(1-naphthoyl)piperazine oxalate

• IUPAC Name: [4-[(4-methoxyphenyl)methyl]piperazin-1-yl]-naphthalen-1-ylmethanone;oxalic acid
• InChI: InChI=1S/C23H24N2O2.C2H2O4/c1-27-20-11-9-18(10-12-20)17-24-13-15-25(16-14-24)23(26)22-8-4-6-19-5-2-3-7-21(19)22;3-1(4)2(5)6/h2-12H,13-17H2,1H3;(H,3,4)(H,5,6)
• InChI Key: NKGJGBUHNFDZHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C25H26N2O6
• Molecular Weight: 450.5 g/mol

Description

1-(4-methoxybenzyl)-4-(1-naphthoyl)piperazine oxalate is a chemical compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has gained popularity in the research community due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxybenzyl)-4-(1-naphthoyl)piperazine oxalate is not fully understood, but it is thought to act as a partial agonist at serotonin receptors. This may contribute to its anxiolytic and antidepressant effects. It has also been shown to modulate the release of dopamine and other neurotransmitters, which may explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitters, this compound has been shown to have anti-inflammatory effects and to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and function. It has also been shown to increase neurogenesis in the hippocampus, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxybenzyl)-4-(1-naphthoyl)piperazine oxalate in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, its psychoactive properties also make it difficult to use in certain experimental settings, as it may interfere with behavioral assays or alter the results of other experiments.

Future Directions

There are several future directions for research on 1-(4-methoxybenzyl)-4-(1-naphthoyl)piperazine oxalate. One area of interest is its potential use in the treatment of neurological disorders, particularly Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or drawbacks of its use. Finally, research on the synthesis of related compounds may lead to the development of even more effective therapeutic agents.

Scientific Research Applications

1-(4-methoxybenzyl)-4-(1-naphthoyl)piperazine oxalate has been extensively studied in the field of neuroscience for its potential therapeutic properties. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.